Cas no 1804869-35-9 (3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1804869-35-9
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4804074
• Update Time: 2025-10-28

3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H5F5INO/c9-7(10)6-3(14)1-5(8(11,12)13)15-4(6)2-16/h1,7,16H,2H2
• InChI Key： WMMDWNJYZSOGTD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)N=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol

3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1804869-35-9): A Versatile Fluorinated Pyridine Derivative

3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol (CAS No. 1804869-35-9) is a highly specialized fluorinated pyridine derivative that has gained significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of fluorinated heterocycles, which are known for their remarkable stability, lipophilicity, and bioactivity.

The molecular structure of 3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol contains multiple fluorine atoms, making it particularly interesting for researchers working on drug discovery and crop protection agents. The presence of both difluoromethyl and trifluoromethyl groups in the same molecule creates unique electronic properties that can influence biological activity and metabolic stability.

Recent studies have shown that fluorinated pyridine derivatives like CAS 1804869-35-9 can serve as valuable building blocks in medicinal chemistry. The iodo-substitution at the 4-position provides an excellent handle for further functionalization through cross-coupling reactions, while the hydroxymethyl group at the 2-position offers opportunities for derivatization and prodrug development.

In the agrochemical sector, compounds with the 3-(Difluoromethyl)pyridine scaffold have demonstrated promising activity against various plant pathogens. The combination of fluorine atoms and the pyridine ring system in 1804869-35-9 may contribute to improved bioavailability and target specificity in crop protection applications.

The synthesis of 3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol typically involves multi-step procedures starting from commercially available pyridine precursors. Modern synthetic approaches often employ transition metal-catalyzed reactions and fluorination techniques to introduce the various functional groups with high regioselectivity.

From a materials science perspective, the fluorinated pyridine methanol structure presents interesting possibilities for the development of advanced materials. The strong electron-withdrawing nature of the fluorine substituents can influence the electronic properties of conjugated systems, making this compound potentially useful in organic electronics and photovoltaic applications.

Quality control of CAS 1804869-35-9 typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various conditions is an important consideration for storage and handling, with recommended storage in cool, dry environments protected from light.

Recent patent literature reveals growing interest in 3-(Difluoromethyl)pyridine derivatives across multiple industries. The specific substitution pattern of 1804869-35-9, with its combination of fluorine atoms and reactive handles, makes it particularly valuable for structure-activity relationship studies in drug discovery programs.

Environmental and safety considerations for 3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this compound in laboratory settings.

The global market for fluorinated pyridine building blocks like CAS 1804869-35-9 has been expanding steadily, driven by increasing demand from pharmaceutical and agrochemical sectors. Custom synthesis services for this compound are available from several specialty chemical suppliers, with options for scale-up to kilogram quantities.

Future research directions for 3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol may explore its potential in catalytic applications, as a ligand in transition metal complexes, or as a precursor for more complex fluorinated architectures. The compound's unique combination of substituents offers numerous possibilities for further chemical transformations.

For researchers interested in fluorinated heterocyclic compounds, 1804869-35-9 represents an interesting case study in molecular design. The strategic placement of fluorine atoms and other functional groups creates a versatile scaffold that can be tailored for specific applications through additional synthetic modifications.

Analytical data for 3-(Difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine-2-methanol typically includes characteristic NMR signals that reflect its unique substitution pattern. The 19F NMR spectrum is particularly informative, showing distinct signals for the different fluorine-containing groups in the molecule.

In conclusion, CAS 1804869-35-9 exemplifies the growing importance of multifluorinated pyridine derivatives in modern chemical research. Its combination of reactive handles and fluorinated motifs makes it a valuable intermediate for various applications, from life sciences to advanced materials development.